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Compound of Interest

Compound Name: 6-Methyltridecanoyl-CoA

Cat. No.: B15550142 Get Quote

Disclaimer: Specific experimental data for 6-Methyltridecanoyl-CoA is limited in publicly

available scientific literature. This guide provides a comprehensive overview based on the

known properties and biological activities of closely related methyl-branched long-chain acyl-

CoA molecules, such as other isomers of methyltridecanoyl-CoA and the broader class of

branched-chain fatty acyl-CoAs. The information presented herein is intended for research and

drug development professionals and should be used as a foundational resource.

Introduction
Methyl-branched chain fatty acids (BCFAs) and their activated coenzyme A (CoA) esters are

important metabolic intermediates found in various organisms, from bacteria to mammals.

These molecules play crucial roles in lipid metabolism, membrane fluidity, and cellular

signaling. 6-Methyltridecanoyl-CoA, a derivative of tridecanoic acid with a methyl group at the

C6 position, belongs to this class of molecules. While specific research on the 6-methyl isomer

is scarce, its chemical properties and biological functions can be largely inferred from our

understanding of other methyl-branched acyl-CoAs. This guide will synthesize the available

information to provide a detailed technical overview of its structure, properties, and potential

biological significance.

Chemical Structure and Properties
The fundamental structure of 6-Methyltridecanoyl-CoA consists of a thirteen-carbon fatty acyl

chain with a methyl group at the sixth carbon, linked to a coenzyme A molecule via a thioester

bond.
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A structurally similar compound, 12-Methyltridecanoyl-CoA, has a reported molecular formula

of C35H62N7O17P3S and a molecular weight of 977.89 g/mol .[1] It is anticipated that 6-
Methyltridecanoyl-CoA would share these same values. The properties of the unesterified

fatty acid, tridecanoic acid, are also provided for reference.

Table 1: Physicochemical Properties of Tridecanoyl-CoA and Related Molecules

Property Value Source

Tridecanoyl-CoA

Molecular Formula C34H60N7O17P3S PubChem

Molecular Weight 963.9 g/mol PubChem

Physical Description Solid Human Metabolome Database

12-Methyltridecanoyl-CoA

Molecular Formula C35H62N7O17P3S MedchemExpress

Molecular Weight 977.89 g/mol MedchemExpress

Biological Significance and Signaling Pathways
Branched-chain fatty acids are integral components of cellular lipids and are involved in various

metabolic pathways. The introduction of a methyl group along the acyl chain can significantly

impact the molecule's physical properties, such as its melting point and viscosity, which in turn

affects membrane fluidity.[2]

Biosynthesis of Branched-Chain Fatty Acyl-CoAs
The synthesis of methyl-branched fatty acids is primarily carried out by fatty acid synthase

(FASN). While FASN typically utilizes malonyl-CoA to extend the growing fatty acyl chain, it can

also incorporate methylmalonyl-CoA, leading to the formation of a methyl branch.[2][3] The

initial primers for the synthesis of BCFAs are often derived from the catabolism of branched-

chain amino acids like valine, leucine, and isoleucine, which are first converted to their

corresponding branched-chain α-keto acids.[4][5] A key enzyme in this process is branched-
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chain α-keto acid decarboxylase (BCKA), which is essential for the synthesis of these primers.

[4][6]
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Biosynthesis of Methyl-Branched Fatty Acyl-CoA.

Metabolism of Branched-Chain Fatty Acyl-CoAs
The catabolism of branched-chain fatty acyl-CoAs occurs within the mitochondria and involves

a family of enzymes known as acyl-CoA dehydrogenases. Specifically, short/branched-chain

acyl-CoA dehydrogenase (ACADSB) is responsible for the dehydrogenation of these

molecules.[7][8] Deficiencies in these enzymes can lead to the accumulation of specific acyl-

carnitines, which are diagnostic markers for certain metabolic disorders.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15550142?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

